Cas no 1805608-77-8 (3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1805608-77-8
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4884917
• Update Time: 2025-10-29

3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-1-3-5(10)4(7(11)12)2-16-6(3)8(13,14)15/h2,7H,1H2
• InChI Key： YJGKCUPFRRDCQF-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=CN=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine

3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine: A Comprehensive Overview

3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine is a highly specialized organic compound with the CAS number 1805608-77-8. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The structure of this compound is characterized by a pyridine ring substituted with multiple fluorinated groups, including a bromomethyl group, a difluoromethyl group, and a trifluoromethyl group. These substituents contribute to its unique chemical properties and potential applications in various fields.

The synthesis of 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve the desired product. The compound's structure is highly symmetrical, which can influence its reactivity and stability. Recent studies have highlighted its potential as a building block in the development of novel pharmaceuticals and agrochemicals due to its ability to undergo various functional group transformations.

One of the most notable aspects of this compound is its fluorinated substituents. The presence of multiple fluorine atoms can significantly alter the electronic properties of the molecule, making it more lipophilic and potentially more bioavailable. This characteristic has led researchers to explore its use in drug design, particularly in the development of inhibitors for specific enzyme targets. For instance, recent research has demonstrated that analogs of this compound can inhibit certain kinases involved in cancer cell proliferation.

In addition to its pharmaceutical applications, 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine has shown promise in agricultural chemistry. Its ability to act as a precursor for herbicides and insecticides has been explored in several studies. The bromomethyl group, in particular, can undergo nucleophilic substitution reactions, enabling the formation of derivatives with enhanced pesticidal activity.

The chemical stability of this compound is another critical factor that makes it suitable for various industrial applications. Its resistance to degradation under standard storage conditions ensures that it can be handled and transported without significant loss of quality. Furthermore, its solubility properties make it compatible with a wide range of solvents, facilitating its use in both laboratory and large-scale production settings.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine with unprecedented accuracy. These studies have provided insights into its interaction with biological systems and its potential for further functionalization. For example, molecular docking simulations have revealed that this compound can bind effectively to specific protein pockets, suggesting its potential as a lead compound in drug discovery.

Moreover, the environmental impact of this compound has been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that any products derived from this compound meet regulatory standards and do not pose risks to ecosystems.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic and computational chemistry, positions it as a valuable tool for developing innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new properties and uses for this compound, its role in advancing modern chemistry is expected to grow significantly.